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Compound of Interest

Compound Name: 3-AP-Me

cat. No.: B12044526

Potential Candidates for "3-AP-Me"
3-Aminopyridine

Also known as 3-pyridylamine or -aminopyridine, this compound consists of a pyridine ring
with an amino group attached at the 3-position.

Chemical and Physical Properties:

o Appearance: White to yellow-brown crystals with an unpleasant odor.[1][2]

Molecular Formula: CsHeN2[2][3][4]

Molecular Weight: 94.117 g/mol .[3]

Melting Point: 60-63 °C.[5][6]

Boiling Point: 248 °C.[3][5][6]

Solubility: Soluble in water, alcohol, and benzene.[3][6]

CAS Number: 462-08-8.[2][3][5][7][8]

Applications and Reactivity: 3-Aminopyridine is used as an intermediate in the synthesis of
pharmaceuticals, agrochemicals, and colorants.[6] It can act as a potassium channel blocker
and has been investigated for its potential in treating neurological disorders like multiple
sclerosis.[7] Synthesis methods include the Hofmann rearrangement of nicotinamide.[3][7]
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3-(Aminomethyl)pyridine

Also known as 3-picolylamine, this compound has a methylamine group attached to the 3-
position of the pyridine ring.

Chemical and Physical Properties:

o Appearance: Colorless to light yellow liquid.[9]
e Molecular Formula: CeHsN2[10][11]

» Molecular Weight: 108.14 g/mol .[10][11]

e Melting Point: -21 °C.[10][11][12]

e Boiling Point: 73-74 °C at 1 mmHg.[10][11][12]
e Density: 1.062 g/mL at 25 °C.[10][11][12]

o Solubility: Soluble in alcohols, ether, and chloroform; insoluble in neutral water but soluble in
acidic water.[9]

« CAS Number: 3731-52-0.[10][11][12]

Applications and Reactivity: This compound is a common intermediate in the synthesis of
organic chemicals and insecticides, such as the rodenticide Mousekill.[9] It is also used in the
preparation of metal complexes.[12] Its structure contains both a pyridine unit and an amino
group, giving it significant alkalinity.[9]

To proceed with creating a detailed technical guide that includes structured data tables,
experimental protocols, and visualizations, please clarify which of these compounds, or another
specific chemical structure, is the subject of your request. Once the exact compound is
identified, a comprehensive guide will be developed to meet the specified requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.guidechem.com/question/what-is-3-aminomethyl-pyridine-id130661.html
https://chemicalpoint.eu/product/3-aminomethylpyridine-3-picolylamine/
https://www.sigmaaldrich.com/US/en/product/aldrich/a65409
https://chemicalpoint.eu/product/3-aminomethylpyridine-3-picolylamine/
https://www.sigmaaldrich.com/US/en/product/aldrich/a65409
https://chemicalpoint.eu/product/3-aminomethylpyridine-3-picolylamine/
https://www.sigmaaldrich.com/US/en/product/aldrich/a65409
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2284635.htm
https://chemicalpoint.eu/product/3-aminomethylpyridine-3-picolylamine/
https://www.sigmaaldrich.com/US/en/product/aldrich/a65409
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2284635.htm
https://chemicalpoint.eu/product/3-aminomethylpyridine-3-picolylamine/
https://www.sigmaaldrich.com/US/en/product/aldrich/a65409
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2284635.htm
https://www.guidechem.com/question/what-is-3-aminomethyl-pyridine-id130661.html
https://chemicalpoint.eu/product/3-aminomethylpyridine-3-picolylamine/
https://www.sigmaaldrich.com/US/en/product/aldrich/a65409
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2284635.htm
https://www.guidechem.com/question/what-is-3-aminomethyl-pyridine-id130661.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2284635.htm
https://www.guidechem.com/question/what-is-3-aminomethyl-pyridine-id130661.html
https://www.benchchem.com/product/b12044526?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12044526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

. 3-AMINOPYRIDINE | Occupational Safety and Health Administration [osha.gov]
. 3-Aminopyridine | C5H6N2 | CID 10009 - PubChem [pubchem.ncbi.nim.nih.gov]
. 3-Aminopyridine - Wikipedia [en.wikipedia.org]

. 3-Aminopyridine [webbook.nist.gov]

. 3-Aminopyridine 99 462-08-8 [sigmaaldrich.com]

. 3-Aminopyridine | 462-08-8 [chemicalbook.com]

. nbinno.com [nbinno.com]

°
[e0] ~ (o)) )] EaN w N -

. 462-08-8 CAS | 3-AMINOPYRIDINE | Laboratory Chemicals | Article No. 1075B
[lobachemie.com]

» 9. Page loading... [guidechem.com]

e 10. chemicalpoint.eu [chemicalpoint.eu]

e 11. 3-Picolylamine = 99 3731-52-0 [sigmaaldrich.com]

e 12. 3-(Aminomethyl)pyridine | 3731-52-0 [chemicalbook.com]

« To cite this document: BenchChem. [physical and chemical properties of 3-AP-Me].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12044526#physical-and-chemical-properties-of-3-ap-
me]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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